Cas no 895022-21-6 (2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide
• CAS No: 895022-21-6
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 6387236
• PubChem ID: 7243789
• Update Time: 2025-05-20

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide
• 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
• AKOS024655386
• 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-ethylphenyl)acetamide
• 895022-21-6
• 2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-ethylphenyl)acetamide
• F2514-0317

• Inchi： 1S/C23H23N5O2/c1-4-17-8-10-18(11-9-17)26-21(29)13-27-14-24-22-19(23(27)30)12-25-28(22)20-7-5-6-15(2)16(20)3/h5-12,14H,4,13H2,1-3H3,(H,26,29)
• InChI Key： ISXAXFSYDOSEQO-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1CC(NC1C=CC(=CC=1)CC)=O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 401.18517499g/mol
• Monoisotopic Mass: 401.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-ethylphenyl)acetamide

Compound CAS No. 895022-21-6: 2-(1-(2,3-Dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-(4-ethylphenyl)acetamide

The compound with CAS No. 895022-21-6, named 2-(1-(2,3-Dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine core with substituents at specific positions that contribute to its unique properties.

The pyrazolo[3,4-d]pyrimidine framework is a heterocyclic structure that has been implicated in various pharmacological actions. Recent studies have highlighted its role as a potential kinase inhibitor, which makes it a promising candidate for anti-cancer therapies. The substituents on the core structure, such as the 2,3-dimethylphenyl and 4-ethylphenyl groups, play a crucial role in modulating the molecule's solubility, stability, and bioavailability. These groups also influence the molecule's ability to interact with target proteins or enzymes.

One of the most notable aspects of this compound is its potential as an anti-inflammatory agent. Recent research has demonstrated that pyrazolopyrimidine derivatives can inhibit key inflammatory pathways, such as the NF-kB pathway and COX enzymes. This makes them attractive candidates for treating conditions like arthritis and other inflammatory diseases. The N-(4-ethylphenyl)acetamide moiety in this compound is particularly significant as it enhances the molecule's ability to penetrate cellular membranes and exert its effects.

In addition to its anti-inflammatory properties, this compound has shown promise as a cancer therapeutic agent. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The 4-oxo group on the pyrazolo[3,4-d]pyrimidine core is believed to play a critical role in this activity by facilitating interactions with key oncogenic proteins.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These advancements have made it possible to scale up production for preclinical studies.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and distribution properties in vivo. The presence of lipophilic substituents like the dimethylphenyl and ethylphenyl groups contributes to its ability to cross biological membranes efficiently. However, further studies are required to fully understand its metabolism and excretion pathways.

In terms of safety profile, preliminary toxicity studies suggest that this compound has low toxicity at therapeutic doses. However, long-term toxicological studies are still needed to confirm its safety for human use.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for addressing unmet medical needs in oncology and inflammation-related diseases.